{1-[3-(4-chloro-3-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methanol

• IUPAC Name: [1-[3-(4-chloro-3-methylphenoxy)propyl]benzimidazol-2-yl]methanol
• InChI: InChI=1S/C18H19ClN2O2/c1-13-11-14(7-8-15(13)19)23-10-4-9-21-17-6-3-2-5-16(17)20-18(21)12-22/h2-3,5-8,11,22H,4,9-10,12H2,1H3
• InChI Key: GJNWZLLGDFNTRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCN2C3=CC=CC=C3N=C2CO)Cl
• Molecular Formula: C18H19ClN2O2
• DSSTOX Substance ID: DTXSID401164994
• Molecular Weight: 330.8 g/mol
• CAS RN: 853752-80-4

Description

The compound contains a benzodiazole ring, which is a type of heterocyclic aromatic organic compound. This is a common structure found in various pharmaceutical drugs. The compound also contains a chloro-methylphenoxy group, which is a common structure in certain herbicides.

Molecular Structure Analysis

The compound contains a benzodiazole ring, a propyl chain, and a chloro-methylphenoxy group. These groups can have different properties and reactivities depending on their positions in the molecule.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the benzodiazole ring might undergo electrophilic substitution reactions. The chloro group might be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the benzodiazole ring might increase its stability and resistance to oxidation.

Scientific Research Applications

Antimicrobial Activity

• 1H-Benzimidazole-2-methanol and its derivatives have been studied for their antimicrobial properties. Researchers have explored their efficacy against bacteria, fungi, and other microorganisms. .

Crystal Structure Studies

• Recent research has focused on the crystal structures of benzimidazoles substituted at the C-2 position. For instance, compounds with cyclohexylethyl, cyclohexylpropyl, and phenylpropyl moieties have been investigated. .

Benzylic Position Reactions

• The benzylic position in benzimidazole compounds plays a crucial role in their reactivity. Depending on the halide substitution, benzylic halides can undergo different reaction pathways. For example:
  • 2° and 3° benzylic halides typically react via an SN1 pathway , involving resonance-stabilized carbocations. .

Pharmacological Investigations

• Researchers have explored the pharmacological potential of benzimidazole derivatives, including 1H-Benzimidazole-2-methanol . These investigations encompass activities such as antitumor, anti-inflammatory, and antiviral effects. .

Coordination Chemistry

• Benzimidazole compounds can act as ligands in coordination complexes. Their ability to coordinate with metal ions makes them interesting candidates for catalysis, sensing, and material science. .

Pesticide Development

• Some benzimidazole derivatives exhibit pesticidal activity. Researchers have explored their potential as insecticides, fungicides, and herbicides. .

Mechanism of Action

Target of Action

The primary target of this compound is the corticotropin-releasing factor 1 (CRF1) receptor . The CRF1 receptor plays a crucial role in the body’s response to stress, including the regulation of the hypothalamic-pituitary-adrenal axis.

Mode of Action

The compound exhibits potent binding inhibition activity against the CRF1 receptor This means it binds to the receptor and inhibits its normal function

Pharmacokinetics

The compound is rapidly metabolized by human hepatic microsomes This suggests that it may have a short half-life in the body, which could impact its bioavailability

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. The specific safety and hazards would depend on the properties of the compound.